![molecular formula C10H9N3O2S B5787482 1-methyl-2-[(4-nitrophenyl)thio]-1H-imidazole](/img/structure/B5787482.png)
1-methyl-2-[(4-nitrophenyl)thio]-1H-imidazole
Cat. No. B5787482
M. Wt: 235.26 g/mol
InChI Key: CGDALIVPMOPCRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:18](=[O:19])([O-:20])[O-:21].[F:1][c:2]1[cH:3][cH:4][c:5]([N+:8](=[O:9])[O-:10])[cH:6][cH:7]1.[K+:22].[K+:23].[O:24]=[CH:25][N:26]([CH3:27])[CH3:28].[OH2:29].[SH:11][c:12]1[n:13]([CH3:17])[cH:14][cH:15][n:16]1>>[c:2]1([S:11][c:12]2[n:13]([CH3:17])[cH:14][cH:15][n:16]2)[cH:3][cH:4][c:5]([N+:8](=[O:9])[O-:10])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
O=C([O-])[O-]
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=[N+]([O-])c1ccc(F)cc1
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
|
Name
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|
|
Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
[K+]
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
CN(C)C=O
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
Cn1ccnc1S
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
Cn1ccnc1Sc1ccc([N+](=O)[O-])cc1
|
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
